1-(4-Chloro-3,5-dimethylphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride

• IUPAC Name: 1-(4-chloro-3,5-dimethylphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol;hydrochloride
• InChI: InChI=1S/C17H26ClNO2.ClH/c1-12-4-6-19(7-5-12)10-15(20)11-21-16-8-13(2)17(18)14(3)9-16;/h8-9,12,15,20H,4-7,10-11H2,1-3H3;1H
• InChI Key: SRINEWKGKLRIEW-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CC(COC2=CC(=C(C(=C2)C)Cl)C)O.Cl
• Molecular Formula: C17H27Cl2NO2
• Molecular Weight: 348.3 g/mol

Description

1-(4-Chloro-3,5-dimethylphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride is a useful research compound. Its molecular formula is C17H27Cl2NO2 and its molecular weight is 348.31. The purity is usually 95%.
BenchChem offers high-quality 1-(4-Chloro-3,5-dimethylphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-Chloro-3,5-dimethylphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Exposure and Toxicity Studies : Research often explores the toxicity and exposure levels of various chemicals, including organophosphates and chlorophenoxy herbicides. For instance, studies have investigated the clinical outcomes and biochemical impacts of exposure to specific toxic substances, such as 2,4-dichlorophenoxyacetic acid (2,4-D) and its related compounds, highlighting concerns over potential health risks associated with their use and accidental ingestion (Osterloh, Lotti, & Pond, 1983), (Schreinemachers, 2003).

Environmental Impact and Human Health : Some studies have focused on the environmental presence of specific chemicals and their potential impact on human health, including the analysis of organochlorine compounds in human breast milk and their effects on birth outcomes. This line of research emphasizes the need for understanding the environmental distribution and human health implications of chemical exposures (Wolff et al., 2007).

Pharmacological and Toxicological Properties : The pharmacological and toxicological properties of various compounds, including specific inhibitors and their efficacy in treating conditions like pain, have been a subject of study. Research in this area aims to understand the mechanisms of action, effectiveness, and potential risks associated with chemical compounds (Gottesdiener et al., 1999).

Case Studies and Clinical Reports : Case studies and clinical reports provide insights into the acute and chronic effects of chemical exposures, documenting instances of poisoning, adverse reactions, and other health impacts. These reports are crucial for developing safety guidelines and treatment protocols for exposure to hazardous chemicals (Hyatt, 1962).